
2-Bromopropan-1-ol: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromopropan-1-ol

Cat. No.: B151844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 2-
Bromopropan-1-ol (CAS No. 598-18-5), a key intermediate in various chemical syntheses.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

integrity of research.

Hazard Identification and Classification
2-Bromopropan-1-ol is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[1][2]

GHS Classification:

Hazard Class Category

Flammable liquids 3

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2A

Specific target organ toxicity, single exposure 3

Source: PubChem.[1][2]
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Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Bromopropan-1-ol is provided

below.

Property Value

Molecular Formula C₃H₇BrO

Molecular Weight 138.99 g/mol

Appearance Liquid

CAS Number 598-18-5

Source: PubChem, Sigma-Aldrich.[1][3]

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing the risks associated with

2-Bromopropan-1-ol.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Ensure that eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear protective gloves (e.g., Viton®) and a lab coat.[5]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[4]

Handling Procedures:

Avoid contact with skin and eyes.[4]

Do not breathe vapors or mist.[4]

Keep away from open flames, hot surfaces, and sources of ignition.[5]

Use only non-sparking tools.[4][5]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Wash hands thoroughly after handling.

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep in a fireproof place.[4]

For long-term storage, keep in a dark place, under an inert atmosphere, and in a freezer at

-20°C.[3]

The following diagram illustrates the logical workflow for the safe handling of 2-Bromopropan-
1-ol.

Safe Handling Workflow for 2-Bromopropan-1-ol

First-Aid Measures
In the event of exposure to 2-Bromopropan-1-ol, immediate action is crucial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://brainly.com/question/31992998
https://www.researchgate.net/publication/269358789_A_Novel_Synthesis_of_3-Bromo-12-Propanediol_from_3-Oxetanol
https://brainly.com/question/31992998
https://brainly.com/question/31992998
https://brainly.com/question/31992998
https://www.researchgate.net/publication/269358789_A_Novel_Synthesis_of_3-Bromo-12-Propanediol_from_3-Oxetanol
https://brainly.com/question/31992998
https://www.researchgate.net/publication/269358789_A_Novel_Synthesis_of_3-Bromo-12-Propanediol_from_3-Oxetanol
https://brainly.com/question/31992998
https://www.researchgate.net/publication/269358789_A_Novel_Synthesis_of_3-Bromo-12-Propanediol_from_3-Oxetanol
https://brainly.com/question/31992998
https://www.guidechem.com/encyclopedia/2-bromopropan-1-ol-dic63617.html
https://www.benchchem.com/product/b151844?utm_src=pdf-body
https://www.benchchem.com/product/b151844?utm_src=pdf-body
https://www.benchchem.com/product/b151844?utm_src=pdf-body
https://www.benchchem.com/product/b151844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[4][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Always show the Safety Data Sheet (SDS) to the attending medical professional.

Fire-Fighting Measures
2-Bromopropan-1-ol is a flammable liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back. Containers may explode when heated.

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen bromide gas.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the area.

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition.

Containment: Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place

it in a suitable, closed container for disposal.

Personal Protection: Wear appropriate personal protective equipment during cleanup.

Environmental Precautions: Prevent the spill from entering drains or waterways.

Experimental Protocol: Synthesis of 2-
Bromopropan-1-ol
The following is a representative experimental protocol for the synthesis of 2-Bromopropan-1-
ol. This protocol should only be carried out by trained professionals in a properly equipped

laboratory, adhering to all safety precautions outlined in this guide.

Reaction: Propane-1,2-diol + Phosphorus tribromide → 2-Bromopropan-1-ol + 1-

Bromopropan-2-ol + Phosphorous acid

Materials:

Propane-1,2-diol

Phosphorus tribromide (PBr₃)

Diethyl ether (anhydrous)
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Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve

propane-1,2-diol in anhydrous diethyl ether.

Addition of PBr₃: Cool the flask in an ice bath. Slowly add phosphorus tribromide dropwise

from the dropping funnel while maintaining the temperature at 0-5 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture

over crushed ice to quench the excess PBr₃.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash

it sequentially with water, saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by fractional distillation to obtain 2-Bromopropan-1-ol.

The following diagram outlines the key stages of the synthesis and work-up procedure.
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Reaction

Work-up

Purification

1. Reaction Setup
(Propane-1,2-diol in Ether)

2. Slow Addition of PBr₃
(0-5 °C)

3. Stir at Room Temp.
(Monitor by TLC)

4. Quench with Ice

Reaction Complete

5. Extraction & Washing
(H₂O, NaHCO₃, Brine)

6. Dry with MgSO₄

& Concentrate

7. Fractional Distillation

Crude Product

Click to download full resolution via product page

Synthesis and Work-up of 2-Bromopropan-1-ol
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Disposal Considerations
Dispose of 2-Bromopropan-1-ol and any contaminated materials in accordance with local,

state, and federal regulations.[5] Do not dispose of it in drains or the environment. It should be

treated as hazardous waste.

This technical guide is intended to provide comprehensive safety and handling information for

2-Bromopropan-1-ol. It is not a substitute for a thorough understanding of the material's

properties and the implementation of a robust safety program in your laboratory. Always consult

the most up-to-date Safety Data Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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